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Compound of Interest

4-Chloro-3-methoxy-2-
Compound Name:
methylpyridine

Cat. No.: B028138

An In-depth Technical Guide to 4-Chloro-3-methoxy-2-methylpyridine

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analytical data for 4-Chloro-3-methoxy-2-methylpyridine, a key
intermediate in pharmaceutical synthesis.

Core Physical and Chemical Properties

Quantitative data for 4-Chloro-3-methoxy-2-methylpyridine has been aggregated from
various sources and is presented below for easy reference and comparison.
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Property Value Source(s)
CAS Number 107512-34-5 [1][21[3]
Molecular Formula C7HsCINO [L112][31[41[5]
Molecular Weight 157.60 g/mol [1112]14]
Appearance ITight brown ?il .or col.orless to C116]

light yellow liquid/solid
Density 1.168 + 0.06 g/cm? (Predicted) [11[2]13][5]
Boiling Point 206.1 £ 35.0 °C (Predicted) [L11121[31[5]
Flash Point 78.428 °C [11[3]
Refractive Index 1.516 [1]

pKa

5.45 £ 0.10 (Predicted)

[2][5]

Storage Temperature

2-8°C, under inert gas

(nitrogen or Argon)

[2]7]

Synthesis Protocol

A common method for the synthesis of 4-Chloro-3-methoxy-2-methylpyridine involves the

chlorination of 3-methoxy-2-methyl-4(1H)-pyridone.[6] The following is a detailed experimental

protocol based on literature procedures.[6][8]

Materials:

Toluene

Chloroform

Potassium carbonate

3-methoxy-2-methyl-4(1H)-pyridone

Phosphorus oxychloride (POCIs) or Phosphorus trichloride (PCI3)[8]
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Water

Silica gel for column chromatography

Anhydrous magnesium sulfate or sodium sulfate[8]

Sodium hydroxide solution (40%)[8]
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, suspend 3-methoxy-2-methyl-4(1H)-pyridone (e.g., 5.6 g) in an excess of phosphorus
oxychloride (e.g., 50 ml).[6]

e Chlorination: Heat the mixture to reflux and maintain for approximately 10-18 hours.[6][8] The
reaction should be monitored for completion.

o Work-up:

o After cooling, the excess phosphorus oxychloride is removed under reduced pressure.
Toluene can be added and evaporated to aid in the removal of residual phosphorus
oxychloride.[6]

o The resulting residue is dissolved in a mixture of chloroform and ice water.[6][8]

o The pH of the aqueous layer is carefully adjusted to 12 with a 40% sodium hydroxide
solution.[8] The aqueous layer is then made alkaline with potassium carbonate.[6]

o Extraction: The aqueous layer is extracted multiple times with chloroform.[6][8]
« Purification:

o The combined organic extracts are washed with water and dried over anhydrous
magnesium sulfate or sodium sulfate.[6][8]

o The solvent is removed by rotary evaporation.[6][8]
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o The crude product is purified by column chromatography on silica gel to yield 4-chloro-3-
methoxy-2-methylpyridine as a light brown oil.[6]

Spectroscopic Data

The structure of the synthesized 4-Chloro-3-methoxy-2-methylpyridine can be confirmed by
spectroscopic methods.

« 'HNMR (CDCl3): & 8.14 (d, 1H, J = 5.32 Hz), 7.17 (d, 1H, J = 5.10 Hz), 3.85 (s, 3H), 2.54 (s,
3H).[8]

e Mass Spectrometry (ESI): m/z of 157.91 ([M+H]*).[8]

Chemical Reactions and Applications

4-Chloro-3-methoxy-2-methylpyridine is a crucial intermediate in the synthesis of various
pharmaceutical compounds.[5] Notably, it is a key precursor for the production of Pantoprazole,
a proton pump inhibitor.[9] The synthesis of its N-oxide derivative is also a significant
transformation, often utilizing oxidizing agents like hydrogen peroxide in the presence of a
catalyst.[10][11][12]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4-Chloro-3-methoxy-2-
methylpyridine.
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Caption: Synthesis workflow for 4-Chloro-3-methoxy-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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